{2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone

• IUPAC Name: [2-[(4-fluorophenyl)methylamino]-5-methylphenyl]-phenylmethanone
• InChI: InChI=1S/C21H18FNO/c1-15-7-12-20(23-14-16-8-10-18(22)11-9-16)19(13-15)21(24)17-5-3-2-4-6-17/h2-13,23H,14H2,1H3
• InChI Key: PWHGUTYTOAOYBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3
• Molecular Formula: C21H18FNO
• Molecular Weight: 319.4 g/mol

Description

2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone is a chemical compound with a molecular formula C22H20FNO. It is also known as 4-Fluoromethylphenylaminomethylphenyl Ketone. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone is not fully understood. However, it is believed to act on various targets in the body, including neurotransmitter receptors, ion channels, and enzymes. It modulates the activity of these targets, leading to its therapeutic effects.
Biochemical and Physiological Effects:
2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone has various biochemical and physiological effects in the body. Some of these effects are as follows:
1. Increases the levels of neurotransmitters such as serotonin and norepinephrine in the brain.
2. Inhibits the activity of enzymes such as monoamine oxidase, which breaks down neurotransmitters.
3. Modulates the activity of ion channels, leading to the inhibition of neuronal excitability.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone in lab experiments are as follows:
1. It is a potent compound with therapeutic potential.
2. It has shown promising results in various preclinical studies.
3. It has a well-defined chemical structure, making it easy to synthesize and study.
The limitations of using 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone in lab experiments are as follows:
1. It is a complex compound with multiple targets in the body, making it difficult to understand its mechanism of action.
2. Its therapeutic potential needs to be validated in clinical trials.
3. It may have off-target effects, leading to unwanted side effects.

Future Directions

The future directions for research on 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone are as follows:
1. Clinical Trials: The therapeutic potential of this compound needs to be validated in clinical trials.
2. Structure-Activity Relationship Studies: The structure-activity relationship of this compound needs to be studied to understand its mechanism of action.
3. Target Identification: The targets of this compound in the body need to be identified to understand its mechanism of action.
4. Formulation Development: The development of a formulation for this compound is necessary for its use as a therapeutic agent.
Conclusion:
In conclusion, 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone is a complex compound with potential therapeutic applications. Its synthesis method is a complex process involving several steps. It has shown promising results in various preclinical studies for the treatment of cancer, depression, and epilepsy. Its mechanism of action is not fully understood, but it is believed to act on various targets in the body. It has various biochemical and physiological effects in the body, and its advantages and limitations for lab experiments need to be considered. Future research directions for this compound include clinical trials, structure-activity relationship studies, target identification, and formulation development.

Synthesis Methods

The synthesis of 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone is a complex process involving several steps. The first step is the reaction of 4-fluorobenzylamine with 4-methylacetophenone in the presence of a catalyst. This reaction yields the intermediate product, 2-[(4-fluorobenzyl)amino]-5-methylacetophenone. The second step involves the reaction of the intermediate product with benzaldehyde in the presence of a reducing agent to yield the final product, 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone.

Scientific Research Applications

2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases and disorders. Some of the scientific research applications of this compound are as follows:
1. Cancer Treatment: 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone has shown anticancer properties in various preclinical studies. It inhibits the growth of cancer cells and induces apoptosis (programmed cell death) in cancer cells.
2. Antidepressant: This compound has shown antidepressant properties in animal studies. It increases the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that regulate mood.
3. Anticonvulsant: 2-[(4-fluorobenzyl)amino]-5-methylphenyl}(phenyl)methanone has shown anticonvulsant properties in animal studies. It reduces the frequency and severity of seizures.